![molecular formula C6H5N3 B11924700 6H-Pyrrolo[3,2-d]pyrimidine CAS No. 3573-29-3](/img/structure/B11924700.png)
6H-Pyrrolo[3,2-d]pyrimidine
Overview
Description
6H-Pyrrolo[3,2-d]pyrimidine is a heterocyclic compound that has garnered significant interest due to its diverse biological activities and potential applications in various fields. This compound is characterized by a fused ring system consisting of a pyrrole ring and a pyrimidine ring. It has been studied for its potential as an antitumor, antimicrobial, antiviral, and anti-inflammatory agent .
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method for synthesizing 6H-Pyrrolo[3,2-d]pyrimidine involves a one-pot, three-component reaction. This reaction typically includes 4-hydroxycoumarin, arylglyoxals, and 6-aminouracil or 1,3-dimethyl-6-aminouracil in the presence of L-proline as an organocatalyst. The reaction is carried out in acetic acid under reflux conditions, yielding the desired pyrrolo[3,2-d]pyrimidine derivatives in good yields .
Industrial Production Methods: Industrial production methods for this compound derivatives often involve similar multi-component reactions, but with optimizations for scale-up. These methods may include the use of microwave irradiation to accelerate the reaction and improve yields .
Chemical Reactions Analysis
Types of Reactions: 6H-Pyrrolo[3,2-d]pyrimidine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like selenium dioxide.
Reduction: Reduction reactions can be carried out using hydrogenation techniques.
Substitution: Electrophilic and nucleophilic substitution reactions are common, including Suzuki coupling reactions.
Common Reagents and Conditions:
Oxidation: Selenium dioxide in ethanol under reflux conditions.
Reduction: Hydrogen gas in the presence of a palladium catalyst.
Substitution: Palladium-catalyzed Suzuki coupling reactions using boronic acids.
Major Products: The major products formed from these reactions include various substituted pyrro
Properties
CAS No. |
3573-29-3 |
|---|---|
Molecular Formula |
C6H5N3 |
Molecular Weight |
119.12 g/mol |
IUPAC Name |
6H-pyrrolo[3,2-d]pyrimidine |
InChI |
InChI=1S/C6H5N3/c1-2-8-6-3-7-4-9-5(1)6/h1,3-4H,2H2 |
InChI Key |
NRNDZEDAFFDYIX-UHFFFAOYSA-N |
Canonical SMILES |
C1C=C2C(=N1)C=NC=N2 |
Origin of Product |
United States |
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